Cas no 954276-11-0 (3-(Aminomethyl)-N,N-diethylbenzenesulfonamide)

• Product name: 3-(Aminomethyl)-N,N-diethylbenzenesulfonamide
• CAS No: 954276-11-0
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.33782
• CID: 1081473
• PubChem ID: 16791485

3-(Aminomethyl)-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N,N-diethylbenzenesulfonamide
• DTXSID30588563
• 954276-11-0
• AKOS000145933
• 3-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide
• SB80948

• Inchi： InChI=1S/C11H18N2O2S/c1-3-13(4-2)16(14,15)11-7-5-6-10(8-11)9-12/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： MBCRCQFDQSLZIQ-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC=CC(=C1)CN

Computed Properties

• Exact Mass: 242.10900
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 2.95690

3-(Aminomethyl)-N,N-diethylbenzenesulfonamide Security Information

3-(Aminomethyl)-N,N-diethylbenzenesulfonamide Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%